![molecular formula C9H11FN2 B1493084 2-(3-Fluoropyrrolidin-3-yl)pyridine CAS No. 1554586-60-5](/img/structure/B1493084.png)
2-(3-Fluoropyrrolidin-3-yl)pyridine
Overview
Description
“2-(3-Fluoropyrrolidin-3-yl)pyridine” is a chemical compound with the molecular formula C9H11FN2 . It has a molecular weight of 166.2 g/mol. This compound is not intended for human or veterinary use and is typically used for research purposes.
Synthesis Analysis
The synthesis of fluorinated pyridines, such as “this compound”, involves complex chemical reactions . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases .Mechanism of Action
The mechanism of action of 2-(3-Fluoropyrrolidin-3-yl)pyridine is not yet fully understood. However, it is believed that the compound acts on monoamine oxidase, which is an enzyme involved in the metabolism of neurotransmitters in the brain. By inhibiting this enzyme, this compound may be able to increase the levels of dopamine and serotonin in the brain, thus providing therapeutic benefits for neuropsychiatric disorders.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to be an effective inhibitor of monoamine oxidase, which is involved in the metabolism of neurotransmitters in the brain. In addition, this compound has been found to have antioxidant, antifungal, and anti-inflammatory properties. These properties make this compound a potential therapeutic agent for the treatment of neuropsychiatric disorders.
Advantages and Limitations for Lab Experiments
2-(3-Fluoropyrrolidin-3-yl)pyridine is a versatile compound that can be synthesized in the laboratory using a variety of methods. The most commonly used method is the Knoevenagel condensation, which is highly efficient and produces this compound in high yields. The compound is also relatively stable and can be stored for long periods of time without significant degradation. However, this compound is a toxic compound and should be handled with caution in the laboratory.
Future Directions
The potential applications of 2-(3-Fluoropyrrolidin-3-yl)pyridine are still being explored. Future research could focus on the use of this compound as a therapeutic agent for the treatment of neuropsychiatric disorders. In addition, further research could be conducted to explore the compound’s potential use in the agrochemical industry. Finally, further studies could be conducted to investigate the mechanism of action of this compound and to develop new synthetic methods for the production of the compound.
Scientific Research Applications
2-(3-Fluoropyrrolidin-3-yl)pyridine has been extensively studied for its potential applications in the pharmaceutical and agrochemical industries. It has been found to have antioxidant, antifungal, and anti-inflammatory properties. In addition, this compound has been shown to be a potent inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters in the brain. This property makes this compound a potential therapeutic agent for the treatment of neuropsychiatric disorders.
properties
IUPAC Name |
2-(3-fluoropyrrolidin-3-yl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2/c10-9(4-6-11-7-9)8-3-1-2-5-12-8/h1-3,5,11H,4,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVSFRWHQUBHKBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1(C2=CC=CC=N2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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